![molecular formula C6H8F2O B1423652 2,2-Difluoro-7-oxabicyclo[4.1.0]heptane CAS No. 1109284-38-9](/img/structure/B1423652.png)
2,2-Difluoro-7-oxabicyclo[4.1.0]heptane
Overview
Description
2,2-Difluoro-7-oxabicyclo[4.1.0]heptane is a chemical compound with the CAS Number: 1109284-38-9 . Its molecular weight is 134.13 . The IUPAC name for this compound is this compound . and 85% .
Molecular Structure Analysis
The linear formula of this compound is C6H8F2O . The InChI code for this compound is 1S/C6H8F2O/c7-6(8)3-1-2-4-5(6)9-4/h4-5H,1-3H2 .Physical and Chemical Properties Analysis
This compound is a yellow to brown liquid . It should be stored at a temperature of -20°C .Scientific Research Applications
Catalytic Oxidation Processes
One study discusses the catalytic oxidation of cyclohexene, which can lead to a variety of products including 7-oxabicyclo[4.1.0]heptane. This compound is used as an intermediate in the chemical industry. The study emphasizes the value of controllable oxidation reactions for cyclohexene, aiming for selective production of targeted products, highlighting the synthetic value of such intermediates in both academic and industrial settings (Cao et al., 2018).
Pharmaceutical Research
In pharmaceutical research, the structural motif of bicyclo[4.1.0]heptane, similar to 2,2-Difluoro-7-oxabicyclo[4.1.0]heptane, is explored for its potential in drug development. Notably, norcantharidin, a compound related to this structure, has been reviewed for its anticancer activities and serves as a lead compound for structural modification to enhance anticancer efficacy (Deng & Tang, 2011). Furthermore, the use of norbornane compounds, which share a bicyclic structure with this compound, is significant in drug research for studying structure-activity relationships due to their special molecular shape and fixed position of substituents (Buchbauer & Pauzenberger, 1991).
Materials Science
In the field of materials science, the study of per- and polyfluoroalkyl substances (PFAS) includes compounds with structural elements related to this compound. These studies focus on understanding the environmental fate, toxicology, and potential for bioaccumulation of PFAS, highlighting the need for alternatives with reduced environmental and health impacts (Wang et al., 2019).
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively . The precautionary statements are P261, P305+P351+P338 , which suggest avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes: rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing .
Properties
IUPAC Name |
2,2-difluoro-7-oxabicyclo[4.1.0]heptane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F2O/c7-6(8)3-1-2-4-5(6)9-4/h4-5H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSKDANUBQCCDRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(O2)C(C1)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10694979 | |
Record name | 2,2-Difluoro-7-oxabicyclo[4.1.0]heptane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10694979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1109284-38-9 | |
Record name | 2,2-Difluoro-7-oxabicyclo[4.1.0]heptane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10694979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2-Difluoro-7-oxabicyclo[4.1.0]heptane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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